2-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol

• IUPAC Name: 2-methyl-3,4-dihydro-1H-naphthalen-2-ol
• InChI: InChI=1S/C11H14O/c1-11(12)7-6-9-4-2-3-5-10(9)8-11/h2-5,12H,6-8H2,1H3
• InChI Key: DAFHDPGYEOOPFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2=CC=CC=C2C1)O
• Molecular Formula: C11H14O
• Molecular Weight: 162.23 g/mol

Description

“2-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol” is a chemical compound with the molecular formula C11H14. It has an average mass of 146.229 Da and a monoisotopic mass of 146.109543 Da. It is also known by other names such as “(2S)-2-Methyl-1,2,3,4-tetrahydronaphthalene” and "Naphthalene, 1,2,3,4-tetrahydro-2-methyl-".

Molecular Structure Analysis

The molecular structure of “2-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol” can be viewed using Java or Javascript. It has 1 defined stereocentre.

Scientific Research Applications

Stereoselectivity in Reduction

2-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol has been studied for its stereoselectivity in reduction processes. In one study, the stereoselectivity of reduction of 4-substituted 1-methylene-1,2,3,4-tetrahydronaphthalenes was investigated using catalytic hydrogenation and lithium in ammonia solutions, demonstrating the potential for selective synthesis of certain isomers (Tippett & Massy-Westropp, 1993).

Crystal Structure Analysis

The crystal structure of derivatives of tetrahydronaphthalene, including those with substituent epoxy, hydroxyl, and methyl groups, has been analyzed. This research provides insights into the molecular configurations and potential applications in materials science or molecular engineering (Zacharias et al., 1995).

Synthesis from Naphthalene Derivatives

Research has also been conducted on the synthesis of 2-amino-1,2,3,4-tetrahydronaphthalene-6,7-diol from naphthalene derivatives. This indicates its utility in the creation of complex organic molecules, potentially useful in pharmaceuticals or organic chemistry (Göksu et al., 2003).

Organotin Compounds Research

Studies have also explored the reactions of various methyl dihydronaphthalenecarboxylates with organotin hydrides. This research contributes to the understanding of organotin chemistry, which is significant in the field of polymer science and industrial applications (Podestá et al., 1989).

Cardiovascular Agent Synthesis

Investigations have been made into synthesizing derivatives of 2-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol as potential cardiovascular agents. This points towards its relevance in the development of new therapeutic agents (Miyake et al., 1983).

Molecular Structure in Synthesis Efforts

The molecular structures of various 1,2,3,4-tetrahydronaphthalene derivatives have been analyzed in the context of efforts towards the total synthesis of complex organic compounds, showcasing its role in advanced organic synthesis (Kaiser et al., 2023).

Insights in Photolysis and Photochemistry

Research on the photolysis of methyl-substituted dihydronaphthalenes has provided insights into the photochemical properties of these compounds, which could be relevant in fields like photophysics or photochemical synthesis (Duguid & Morrison, 1991).